Cas no 1061725-46-9 (6-(4-Iodophenoxy)nicotinonitrile)

• Product Name: 6-(4-Iodophenoxy)nicotinonitrile
• CAS No: 1061725-46-9
• MF: C₁₂H₇IN₂O
• MW: 322.101254701614
• CID: 4679164
• Update Time: 2025-05-21

6-(4-Iodophenoxy)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(4-Iodophenoxy)nicotinonitrile
• 6-(4-Iodo-phenoxy)-nicotinonitrile
• OR110476
• BC1640541

• Inchi： 1S/C12H7IN2O/c13-10-2-4-11(5-3-10)16-12-6-1-9(7-14)8-15-12/h1-6,8H
• InChI Key： CAWVXAWYTGCGSU-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)OC1C=CC(C#N)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Topological Polar Surface Area: 45.9

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 6-(4-Iodophenoxy)nicotinonitrile

Research Brief on 6-(4-Iodophenoxy)nicotinonitrile (CAS: 1061725-46-9): Recent Advances and Applications in Chemical Biology and Medicine

6-(4-Iodophenoxy)nicotinonitrile (CAS: 1061725-46-9) is a small-molecule compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its nicotinonitrile core and 4-iodophenoxy substituent, has been explored as a versatile scaffold for the development of novel therapeutic agents and chemical probes. Recent studies have highlighted its utility in targeting specific biological pathways, particularly in the context of kinase inhibition and protein-protein interaction modulation.

One of the key areas of research involving 6-(4-Iodophenoxy)nicotinonitrile is its role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Recent structural-activity relationship (SAR) studies have demonstrated that the 4-iodophenoxy moiety of this compound enhances its binding affinity to specific kinase domains, making it a promising candidate for further optimization. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 6-(4-Iodophenoxy)nicotinonitrile exhibited potent inhibitory activity against ABL1 and SRC kinases, which are key targets in chronic myeloid leukemia (CML) and other malignancies.

Beyond its kinase inhibitory properties, 6-(4-Iodophenoxy)nicotinonitrile has also been investigated for its potential in modulating protein-protein interactions (PPIs). PPIs are notoriously challenging targets for small-molecule intervention, but recent advances in fragment-based drug design have leveraged the unique physicochemical properties of this compound to disrupt specific PPI interfaces. A 2022 study in ACS Chemical Biology described the use of 6-(4-Iodophenoxy)nicotinonitrile as a molecular glue, facilitating the formation of ternary complexes between E3 ubiquitin ligases and target proteins, thereby promoting targeted protein degradation. This approach, known as proteolysis-targeting chimeras (PROTACs), represents a cutting-edge strategy in drug discovery.

The synthetic accessibility of 6-(4-Iodophenoxy)nicotinonitrile has also contributed to its widespread use in chemical biology. Recent methodological advancements, such as transition-metal-catalyzed cross-coupling reactions, have enabled the efficient derivatization of this scaffold to generate diverse libraries of compounds for high-throughput screening. A 2023 publication in Organic Letters highlighted a novel palladium-catalyzed arylation protocol that allows for the rapid introduction of various aryl groups at the 4-position of the phenoxy ring, expanding the structural diversity of this compound class.

In conclusion, 6-(4-Iodophenoxy)nicotinonitrile (CAS: 1061725-46-9) continues to be a valuable tool in chemical biology and medicinal chemistry, with recent studies underscoring its versatility in kinase inhibition, PPI modulation, and synthetic methodology. As research progresses, further optimization of this scaffold is expected to yield novel therapeutic agents with improved efficacy and selectivity. Future directions may include the exploration of its applications in targeted protein degradation and the development of bifunctional molecules for multifactorial diseases.